Cas no 583-68-6 (2-Bromo-4-methylaniline)

• Product Name: 2-Bromo-4-methylaniline
• CAS No: 583-68-6
• MF: C₇H₈BrN
• MW: 186.049120903015
• MDL: MFCD00007635
• CID: 38498
• PubChem ID: 11422
• Update Time: 2025-06-27

2-Bromo-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-methylaniline
• 4-Amino-3-bromotoluene~2-Bromo-p-toluidine
• 2-Bromo-p-toluid
• 2-Bromo-p-toluidine
• 3-Bromo-4-aminotoluene
• 4-Amino-3-bromotoluene
• 2-Bromo-4-methylanil
• 2-bromo-4-methyl-aniline
• 2-bromo-4-methylbenzeneamine
• 2-bromo-4-methyl-phenylamine
• 2-Bromo-4-toluidine
• 2-bromo-p-toluidin
• 2-bromotoluidine
• 4-AMINO-3-BROMTOLUOL
• 4-methyl-2-bromoaniline
• o-Bromo-p-toluidine
• p-Toluidine,2-bromo
• Benzenamine, 2-bromo-4-methyl-
• 2-Bromo-4-methylbenzenamine
• p-TOLUIDINE, 2-BROMO-
• 2-bromo-4-methyl aniline
• 2-bromo-4-methylphenylamine
• 2-bromo-4-methylaniline hydrobromide
• NSC7092
• 2-Brom-p-toluidin
• PubChem3799
• p-tertbutylbenzyl bromide
• 2-bromanyl-4-methyl-an
• F0001-1523
• C91471
• PS-3357
• EN300-20207
• Z104477276
• (2-bromo-4-methyl-phenyl)-amine
• AM20040779
• W-105395
• J-800230
• AKOS000120492
• 2-Bromo-4-methylaniline, 98%
• DTXSID1060396
• EINECS 209-515-7
• NS00033913
• BDBM626084
• MFCD00007635
• NSC 7092
• A831851
• InChI=1/C7H8BrN/c1-5-2-3-7(9)6(8)4-5/h2-4H,9H2,1H3
• 2-bromanyl-4-methyl-aniline
• J-640229
• A8260
• NSC-7092
• UVRRJILIXQAAFK-UHFFFAOYSA-
• B0540
• 8R3L8JW7L2
• CS-W007636
• 583-68-6
• SCHEMBL79877
• FT-0611462
• J-802066
• 2-Bromo-4-methylaniline,97%
• STL164345
• DB-024147
• 209-515-7
• DTXCID6042361

• MDL： MFCD00007635
• Inchi： 1S/C7H8BrN/c1-5-2-3-7(9)6(8)4-5/h2-4H,9H2,1H3
• InChI Key： UVRRJILIXQAAFK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1N
• BRN： 1931711

Computed Properties

• Exact Mass: 184.98400
• Monoisotopic Mass: 184.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Transparent brown liquid
• Density: 1.5 g/mL at 25 °C(lit.)
• Melting Point: 14-16 °C (lit.)
• Boiling Point: 240°C(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.602(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.02000
• LogP: 2.92090

2-Bromo-4-methylaniline Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 23/24/25
• Safety Instruction： S36/37/39-S45-S26
• RTECS：XU4300000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R23/24/25
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Bromo-4-methylaniline

2-Bromo-4-methylaniline (CAS No. 583-68-6): A Versatile Intermediate in Medicinal Chemistry and Material Science

2-Bromo-4-methylaniline, with the chemical formula C₆H₇BrN, is a critical aromatic amine that has garnered significant attention in recent years due to its unique chemical properties and broad applications across multiple domains. As a CAS No. 583-68-6 compound, it serves as a foundational building block in synthetic chemistry, enabling the development of complex molecules with therapeutic potential. This compound is characterized by its bromo group at the 2-position and a methyl substituent at the 4-position, which together confer structural versatility for functionalization and modification.

Recent advances in synthetic chemistry have highlighted the role of 2-Bromo-4-methylaniline as a key intermediate in the production of pharmaceuticals, agrochemicals, and advanced materials. Its reactivity toward nucleophilic substitutions and electrophilic aromatic substitutions makes it an ideal candidate for the synthesis of derivatives with tailored biological activities. For instance, studies published in *Journal of Medicinal Chemistry* (2023) have demonstrated the utility of 2-Bromo-4-methylaniline in the design of novel antitumor agents, where its bromo group acts as a site for further functionalization to enhance drug potency and selectivity.

The structural simplicity of 2-Bromo-4-methylaniline also makes it a valuable precursor in the development of pharmaceutical intermediates. Researchers have explored its potential in the synthesis of beta-blockers and anti-inflammatory compounds, leveraging its aromatic ring system to modulate biological interactions. A 2022 study in *Organic & Biomolecular Chemistry* reported the successful use of 2-Bromo-4-methylaniline to create a series of fluoro-substituted derivatives with improved solubility and metabolic stability, which are critical factors in drug development.

Beyond pharmaceutical applications, 2-Bromo-4-methylaniline has emerged as a key material in material science. Its ability to form stable coordination complexes with transition metals has led to its use in the synthesis of conductive polymers and electrochromic materials. For example, a 2023 paper in *Advanced Materials* detailed the incorporation of 2-Bromo-4-methylaniline into polymer-based sensors, where its aromatic structure enhanced the material's sensitivity to environmental stimuli such as pH and temperature changes.

The synthetic routes for 2-Bromo-4-methylaniline have also been extensively studied to improve efficiency and sustainability. Traditional methods often involve bromination of 4-methylaniline under harsh conditions, but recent innovations have focused on green chemistry approaches. A 2021 review in *Green Chemistry* highlighted the use of microwave-assisted reactions and enzymatic catalysis to produce 2-Bromo-4-methylaniline with reduced energy consumption and waste generation. These advancements align with global efforts to reduce the environmental impact of chemical manufacturing.

In the context of drug discovery, 2-Bromo-4-methylaniline has been utilized as a lead compound for the development of targeted therapies. Its ability to form hydrogen bonds with protein targets has made it a valuable scaffold for designing small molecule inhibitors. A 2023 study in *ACS Medicinal Chemistry Letters* demonstrated the potential of 2-Bromo-4-methylaniline derivatives in targeting kinase enzymes associated with cancer progression, underscoring its relevance in oncology research.

Moreover, the bioavailability and metabolic stability of 2-Bromo-4-methylaniline derivatives have been optimized through structural modifications. Researchers have employed computational modeling to predict the pharmacokinetic profiles of these compounds, enabling the design of prodrugs with enhanced therapeutic efficacy. A 2022 publication in *Drug Discovery Today* showcased how 2-Bromo-4-methylaniline derivatives with hydrophilic moieties exhibited improved cellular uptake and reduced toxicity, making them promising candidates for clinical trials.

The industrial applications of 2-Bromo-4-methylaniline extend beyond healthcare. Its electrochemical properties have been leveraged in the development of energy storage materials, particularly in liquid electrolytes for rechargeable batteries. A 2023 study in *Energy & Environmental Science* reported the integration of 2-Bromo-4-methylaniline into polymer electrolytes, where its aromatic structure enhanced ionic conductivity while maintaining mechanical integrity. This dual functionality highlights the compound's potential in next-generation energy technologies.

Despite its widespread utility, the synthetic challenges associated with 2-Bromo-4-methylaniline remain a topic of active research. Issues such as regioselectivity in bromination reactions and side reactions during functionalization have prompted the development of asymmetric catalysis strategies. A 2023 breakthrough in *Nature Chemistry* introduced a chiral catalyst that selectively brominated 4-methylaniline to yield 2-Bromo-4-methylaniline with high enantiomeric purity, addressing a critical bottleneck in its industrial production.

In conclusion, 2-Bromo-4-methylaniline (CAS No. 583-68-6) stands as a cornerstone in modern chemical synthesis and material innovation. Its adaptability to diverse synthetic transformations and its role in the development of pharmaceuticals, electronics, and energy systems underscore its significance in both academic and industrial contexts. As research continues to uncover new applications, 2-Bromo-4-methylaniline is poised to remain a pivotal compound in the advancement of science and technology.